Cas no 2228785-37-1 (methyl 2-hydroxy-5-(prop-2-enoyl)benzoate)

• Product Name: methyl 2-hydroxy-5-(prop-2-enoyl)benzoate
• CAS No: 2228785-37-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5978547
• PubChem ID: 165760778
• Update Time: 2025-05-22

methyl 2-hydroxy-5-(prop-2-enoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(prop-2-enoyl)benzoate
• EN300-1799441
• 2228785-37-1

• Inchi： 1S/C11H10O4/c1-3-9(12)7-4-5-10(13)8(6-7)11(14)15-2/h3-6,13H,1H2,2H3
• InChI Key： VFYHABZYDSBQPU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C=C)=O)C=C1C(=O)OC

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Additional information on methyl 2-hydroxy-5-(prop-2-enoyl)benzoate

Methyl 2-Hydroxy-5-(Prop-2-Enoyl)Benzoate: A Comprehensive Overview

Methyl 2-hydroxy-5-(prop-2-enoyl)benzoate, also known by its CAS number 2228785-37-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzoic acid, with specific substituents that confer unique chemical and physical properties. The structure of this compound includes a hydroxyl group at the 2-position and a propenoate group at the 5-position, which are key features influencing its reactivity and applications.

The synthesis of methyl 2-hydroxy-5-(prop-2-enoyl)benzoate typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the enoyl group.

One of the most notable applications of this compound is in the field of polymer science. The enoyl group in methyl 2-hydroxy-5-(prop-2-enoyl)benzoate can undergo polymerization under specific conditions, leading to the formation of high-performance polymers with tailored properties. These polymers are being investigated for use in advanced materials, such as lightweight composites and flexible electronics.

In addition to its industrial applications, methyl 2-hydroxy-5-(prop-2-enoyl)benzoate has shown promise in biological systems. Recent studies have demonstrated its potential as a bioactive molecule, particularly in modulating cellular signaling pathways. This has opened up avenues for its use in drug discovery and development, where precise control over molecular interactions is crucial.

The chemical stability of methyl 2-hydroxy-5-(prop-2-enoyl)benzoate is another area of active research. Scientists are exploring how the substituents on the benzene ring influence the compound's resistance to degradation under various environmental conditions. Understanding these factors is essential for optimizing its storage and transportation logistics.

From a sustainability perspective, the production and application of methyl 2-hydroxy-5-(prop-2-enoyl)benzoate align with current trends toward greener chemistry. Its ability to form biodegradable polymers and its potential use in eco-friendly products make it a valuable compound in the transition toward more sustainable industrial practices.

In conclusion, methyl 2-hydroxy-5-(prop-2-enoyl)benzoate (CAS No: 2228785-37-1) is a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, ensuring its relevance in both academic and industrial settings for years to come.